molecular formula C23H27F2N3O2 B583765 DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone CAS No. 158697-67-7

DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone

Cat. No. B583765
CAS RN: 158697-67-7
M. Wt: 415.485
InChI Key: VVQWCIXBRCHDBW-UHFFFAOYSA-N
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Description

DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone is a chemical compound with the molecular formula C23H27F2N3O2 . It has an average mass of 415.476 Da and a monoisotopic mass of 415.207123 Da .


Molecular Structure Analysis

The molecular structure of this compound includes several functional groups. It has a 6-fluoro-1,2-benzoxazole group, a 2,4-difluorobenzoyl group, and a piperidine ring . The compound is achiral, meaning it does not have a non-superimposable mirror image .


Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm3, a boiling point of 543.6±60.0 °C at 760 mmHg, and a flash point of 282.6±32.9 °C . It has 5 hydrogen bond acceptors, 0 hydrogen bond donors, and 5 freely rotating bonds . Its polar surface area is 53 Å2 .

Scientific Research Applications

Neurology Research

This compound is used in neurology research, particularly in the study of pain and inflammation . It’s a part of the Neurology Research Chemicals and Analytical Standards, which are essential tools in the development of new treatments and understanding of neurological disorders .

Synthesis of Related Substances

The compound plays a crucial role in the synthesis of related substances of the antipsychotic drug Risperidone . It’s one of the impurities obtained during the synthesis of Risperidone, and its detection, origin, synthesis, characterization, and control can improve the commercial process .

Antibacterial Activity

Some N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives, which can be synthesized using this compound, have shown antibacterial effects against Staphylococcus aureus .

Drug Development

This compound is used in the development of new drugs, particularly atypical antipsychotics . It’s used in Structure-Based Drug Design (SBDD) studies to design new therapeutic agents that target the serotonergic receptor 2A (5-HT2AR) .

Quality Control and Analytical Studies

The compound is used for Quality Control (QC) and analytical studies during the commercial production of Risperidone . It’s essential for ensuring the quality and safety of the final product .

Regulatory Filings

The compound is used for Abbreviated New Drug Application (ANDA) & Drug Master File (DMF) filing to the FDA . This is a crucial step in the approval process for generic drugs .

Toxicity Studies

This compound is used in toxicity studies of the respective drug formulation . These studies are essential for understanding the safety profile of the drug .

Pharmaceutical Primary Standard

The compound serves as a pharmaceutical primary standard . This means it’s used as a reference substance in laboratory tests, as specifically prescribed in the European Pharmacopoeia .

properties

IUPAC Name

3-[2-[4-(2,4-difluorobenzoyl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H27F2N3O2/c1-15-18(23(30)28-10-3-2-4-21(28)26-15)9-13-27-11-7-16(8-12-27)22(29)19-6-5-17(24)14-20(19)25/h5-6,14,16H,2-4,7-13H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VVQWCIXBRCHDBW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=O)N2CCCCC2=N1)CCN3CCC(CC3)C(=O)C4=C(C=C(C=C4)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H27F2N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40166497
Record name DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40166497
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

415.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone

CAS RN

158697-67-7
Record name DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0158697677
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40166497
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name DES(6-FLUORO-1,2-BENZOXAZOLE)-2,4-DIFLUOROBENZOYL RISPERIDONE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9JFX9B33TN
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Synthesis routes and methods

Procedure details

A suspension of 29.2 g (0.1116 mole) of 4-(2,4-difluoro-benzoyl)-piperidine-hydrochloride, 25.3 g (0.1117 mole) of 3-(2-chloroethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one, 500 ml of acetonitrile, 19.6 g (0.2333 mole) of sodium hydrogencarbonate and 0.25 g (0.0015 mole) of potassium iodide is heated to boiling for 10 hours with stirring. The reaction mixture is cooled to room temperature, to the residue 200 ml of water are added. The mixture is stirred for 30 minutes and extracted with 200 ml of dichloromethane. The organic phase is separated, dried over magnesium sulfate, filtered and the filtrate is evaporated. The oily residue thus obtained is purified as follows:
Quantity
29.2 g
Type
reactant
Reaction Step One
Quantity
19.6 g
Type
reactant
Reaction Step One
Quantity
0.25 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step Two

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